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Compound of Interest

Chloromethyldimethylisopropoxysil
Compound Name:
ane

Cat. No. B098121

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and
applications of (Chloromethyl)isopropoxydimethylsilane, CAS number 18171-11-4. The
information is intended for professionals in research and development, particularly in the fields
of organic synthesis, materials science, and drug discovery.

Chemical and Physical Properties

(Chloromethyl)isopropoxydimethylsilane is a functionalized organosilane that serves as a
versatile reagent in various chemical transformations. Its key physical and chemical properties
are summarized in the table below for easy reference.
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Property Value Reference
CAS Number 18171-11-4
Molecular Formula CeH1sCIOSI [1]
Molecular Weight 166.72 g/mol [1]
Colorless and transparent
Appearance -
liquid
Boiling Point 64-66 °C at 54 mmHg [2]
Density 0.926 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.415 [2]
Flash Point 83 °F (28.3 °C) [3]
(Chloromethyl)dimethylisoprop
oxysilane,
Synonyms [1]

(Isopropoxydimethylsilyl)methy
| chloride

Synthesis and Experimental Workflow

The primary route for the synthesis of (Chloromethyl)isopropoxydimethylsilane involves the
reaction of a chlorosilane precursor with isopropanol. A generalized experimental workflow is
presented below.
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Reactants
Chloro(chloromethyl)dimethylsilane Isopropanol Base (e.g., Triethylamine)
Reaction
\A v A4

Reaction in an inert solvent
(e.g., Diethyl Ether)

4 Wo%—up )

Filtration to remove salt byproduct

:

Purification by distillation

Product

(Chloromethyl)isopropoxydimethylsilane

Click to download full resolution via product page
A generalized workflow for the synthesis of (Chloromethyl)isopropoxydimethylsilane.

A detailed experimental protocol for a similar compound, chloro(chloromethyl)dimethylsilane,
involves the chlorination of chlorotrimethylsilane with sulfuryl chloride in the presence of a
radical initiator like benzoyl peroxide. The reaction mixture is refluxed, and the product is then
isolated by distillation. For the specific synthesis of (Chloromethyl)isopropoxydimethylsilane, a

subsequent reaction with isopropanol in the presence of a base to scavenge the generated HCI
is a plausible next step.
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Key Applications and Experimental Protocols

(Chloromethyl)isopropoxydimethylsilane is primarily utilized as a precursor for the formation of
a Grignard reagent, which then serves as a nucleophilic source of the "
(isopropoxydimethylsilyl)methyl" group. This functionality is valuable in organic synthesis for
the introduction of a silicon-containing moiety.

Formation of the Grighard Reagent

The reaction of (Chloromethyl)isopropoxydimethylsilane with magnesium metal in an
anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF), yields the
corresponding Grignard reagent, (isopropoxydimethylsilyl)methylmagnesium chloride.

Experimental Protocol: Formation of (isopropoxydimethylsilyl)methylmagnesium chloride
(General Procedure)

o Apparatus: A flame-dried, three-necked round-bottom flask equipped with a reflux condenser,
a pressure-equalizing dropping funnel, a magnetic stirrer, and an inert gas (argon or
nitrogen) inlet.

e Reagents:

[¢]

(Chloromethyl)isopropoxydimethylsilane (1.0 equivalent)

o

Magnesium turnings (1.2 equivalents)

[e]

Anhydrous diethyl ether or THF

o

A small crystal of iodine (as an initiator)
e Procedure:

o Place the magnesium turnings and the iodine crystal in the reaction flask under an inert
atmosphere.

o Add a small amount of the anhydrous solvent to cover the magnesium.
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o Dissolve the (Chloromethyl)isopropoxydimethylsilane in the anhydrous solvent in the
dropping funnel.

o Add a small portion of the silane solution to the magnesium suspension to initiate the
reaction, which is indicated by the disappearance of the iodine color and gentle refluxing.

o Once initiated, add the remaining silane solution dropwise at a rate that maintains a gentle
reflux.

o After the addition is complete, continue to stir the mixture at room temperature or with
gentle heating for 1-2 hours to ensure complete formation of the Grignard reagent. The
resulting solution of (isopropoxydimethylsilyl)methylmagnesium chloride is then ready for
use in subsequent reactions.[4]

Reactants

Magnesium Turnings Anhydrous Ether (THF or Et20)

Rea*tion

(Chloromethyl)isopropoxydimethylsilane

y A4

Reaction under Inert Atmosphere

Product

(Isopropoxydimethylsilyl)methylmagnesium chloride

Click to download full resolution via product page

Workflow for the formation of the Grignard reagent.

Reactions with Electrophiles

The generated Grignard reagent is a potent nucleophile and can react with a wide range of
electrophiles, such as aldehydes, ketones, and esters, to form new carbon-carbon bonds.
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Experimental Protocol: Reaction with an Aldehyde (General Procedure)

o Apparatus: Standard laboratory glassware for inert atmosphere reactions.

e Reagents:

[¢]

Solution of (isopropoxydimethylsilyl)methylmagnesium chloride (from the previous step)

[e]

Aldehyde (1.0 equivalent)

o

Anhydrous diethyl ether or THF

[¢]

Saturated aqueous ammonium chloride solution for quenching
e Procedure:
o Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

o Dissolve the aldehyde in anhydrous diethyl ether or THF and add it dropwise to the stirred
Grignard solution.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.

o Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.
o Extract the agueous layer with an organic solvent (e.g., diethyl ether).

o Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSOa), filter, and
concentrate under reduced pressure to yield the crude product, which can then be purified
by chromatography.[4]

Suppliers

(Chloromethyl)isopropoxydimethylsilane is commercially available from various chemical
suppliers. Below is a list of some potential suppliers. It is recommended to contact them directly
for current availability and pricing.
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e Sigma-Aldrich (Merck)[5]

» Santa Cruz Biotechnology[1]
e BLD Pharm[6]

« HENAN NEW BLUE CHEMICAL CO.,LTD[3]
o Daken Chem

e Parchem

o Apollo Scientific

o Alfa Chemistry

e iChemical[7]

e ECHEMI

e Acmec Biochemical

Safety Information

(Chloromethyl)isopropoxydimethylsilane is a flammable liquid and should be handled with
appropriate safety precautions in a well-ventilated fume hood. It is irritating to the eyes,
respiratory system, and skin. Personal protective equipment, including safety goggles, gloves,
and a lab coat, should be worn at all times. For detailed safety information, please refer to the
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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